Cas no 311794-15-7 (Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate)

• Product Name: Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate
• CAS No: 311794-15-7
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• MDL: MFCD01045646
• CID: 1452187
• PubChem ID: 257096
• Update Time: 2025-05-19

Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(phenylsulfonyl)-, methyl ester
• methyl 1-(benzenesulfonyl)piperidine-4-carboxylate
• Methyl 1-(phenylsulfonyl)-4-piperidinecarboxylate
• J-521734
• Oprea1_462658
• STK175593
• SR-01000517257
• SR-01000517257-1
• DTXSID80292709
• NSC85011
• AKOS004083314
• SCHEMBL12101129
• CS-0318132
• TimTec1_000422
• 3R-1309
• NCIOpen2_005091
• Oprea1_068431
• 311794-15-7
• NSC-85011
• HMS1535D04
• methyl1-(phenylsulfonyl)piperidine-4-carboxylate
• methyl 1-(phenylsulfonyl)piperidine-4-carboxylate
• MFCD01045646
• CCG-316171
• Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate

• MDL： MFCD01045646
• Inchi： 1S/C13H17NO4S/c1-18-13(15)11-7-9-14(10-8-11)19(16,17)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3
• InChI Key： PFLNGTSVVWOTQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCC(C(=O)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.08791
• Monoisotopic Mass: 283.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 83-85°C
• Boiling Point: 410.3±55.0 °C at 760 mmHg
• Flash Point: 201.9±31.5 °C
• PSA: 63.68
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate

Research Brief on Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate (CAS: 311794-15-7) in Chemical Biology and Pharmaceutical Applications

Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate (CAS: 311794-15-7) is a piperidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential pharmacophore. This compound, characterized by its phenylsulfonyl and methyl carboxylate functional groups, serves as a key building block in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent studies have highlighted the compound's role in medicinal chemistry, where it functions as a privileged scaffold for drug discovery. The structural features of Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate, including its rigid piperidine core and electron-withdrawing sulfonyl group, make it particularly valuable for designing molecules with improved pharmacokinetic properties and target binding affinity. Several research groups have utilized this compound as a starting material for the synthesis of potential therapeutic agents targeting neurological disorders and inflammatory diseases.

In synthetic methodology development, 311794-15-7 has been employed in novel catalytic systems and multicomponent reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective use in palladium-catalyzed cross-coupling reactions to create diverse piperidine-based libraries for high-throughput screening. The research showed that modifications at the 4-position carboxylate group could significantly influence the biological activity of resulting compounds, particularly in their interaction with σ receptors and monoamine transporters.

Pharmacological investigations have revealed that derivatives of Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate exhibit promising activity profiles. Recent preclinical studies indicate that certain analogs demonstrate selective inhibition of phosphodiesterase enzymes (PDE4 and PDE10A), suggesting potential applications in neurodegenerative diseases and psychiatric disorders. The compound's ability to cross the blood-brain barrier, as confirmed by in vitro permeability assays, further enhances its pharmaceutical relevance for CNS-targeted therapies.

From a safety and toxicology perspective, current research on 311794-15-7 and its derivatives shows favorable preliminary results. Metabolic stability studies using human liver microsomes indicate moderate clearance rates, while acute toxicity assessments in animal models suggest acceptable safety margins for further development. However, researchers note that the phenylsulfonyl moiety may require structural optimization to mitigate potential metabolic liabilities in certain applications.

The commercial availability and synthetic accessibility of Methyl 1-(Phenylsulfonyl)-4-Piperidinecarboxylate continue to support its widespread use in drug discovery programs. Several pharmaceutical companies have included this scaffold in their fragment-based drug design initiatives, particularly for targets requiring three-dimensional structural diversity. Recent patent filings (2022-2023) demonstrate growing intellectual property interest in this chemical space, covering applications in pain management, cognitive enhancement, and anti-inflammatory therapies.

Future research directions for 311794-15-7 derivatives appear promising, with ongoing investigations into their use as positron emission tomography (PET) tracers for neurological imaging and as allosteric modulators of G-protein coupled receptors. The compound's structural versatility and proven biological relevance position it as a valuable tool for both academic and industrial research in the chemical biology and pharmaceutical fields.